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Introduction

Prosystemin is a 200-amino acid precursor protein in solanaceous plants, such as tomato
(Solanum lycopersicum), from which the 18-amino acid peptide hormone, systemin, is derived.
[1][2] Upon wounding by herbivores or mechanical damage, prosystemin is processed to
release systemin, which acts as a potent signaling molecule, triggering both local and systemic
defense responses.[2][3] This signaling cascade is primarily mediated through the jasmonic
acid (JA) pathway, leading to the expression of a suite of defense-related genes.[1][4] These
genes encode proteins like proteinase inhibitors (PIs), which can impair insect digestion and
growth.[5]

Recent research has revealed that prosystemin is an intrinsically disordered protein and that
fragments other than the C-terminal systemin peptide also possess biological activity, capable
of inducing defense gene expression and protecting plants against various biotic stresses.[5][6]
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This discovery opens new avenues for the development of novel, peptide-based plant
protectants.

These application notes provide a summary of the quantitative effects of prosystemin and its
derivatives on plant defense responses and detailed protocols for their application and the
subsequent evaluation of their efficacy.

Data Presentation

The application of prosystemin and its derived peptides has been shown to significantly
enhance plant defenses. The following tables summarize the quantitative data from various
studies on the induction of defense-related gene expression and the resulting protective effects
against common plant pests and pathogens.

Table 1: Relative Quantification of Defense-Related Gene Expression in Tomato Leaves
Following Prosystemin/Peptide Treatment.
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Table 2: Efficacy of Prosystemin-Derived Peptides Against Biotic Stressors.
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Signaling Pathways and Experimental Workflows

The induction of plant defense by prosystemin involves a complex signaling cascade. The
following diagrams illustrate the key pathways and a typical experimental workflow for studying
these responses.
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Caption: Prosystemin/Systemin signaling pathway in tomato.
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Caption: Experimental workflow for prosystemin application.
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Experimental Protocols

Protocol 1: Application of Prosystemin and Derived
Peptides to Tomato Plants

This protocol describes the exogenous application of prosystemin or its peptide fragments to

intact tomato leaves to induce defense responses.

Materials:

Tomato plants (Solanum lycopersicum), 4-weeks old
Prosystemin or synthetic peptide fragments (e.g., Systemin, PS1-70)
Phosphate-buffered saline (PBS) or sterile water

Micropipette and sterile tips

Procedure:

Grow tomato plants under controlled conditions (e.g., 26£1°C, 16:8 h light:dark photoperiod).

Prepare stock solutions of prosystemin or peptides in PBS or sterile water. A common stock
concentration is 1 uM.

Prepare the final working solution by diluting the stock solution. Effective concentrations
range from 100 fM to 100 pM.[5][6]

Select fully expanded, healthy leaves for treatment.

Using a micropipette, carefully spot 2-10 uL of the working solution onto the abaxial (lower)
surface of the leaves.

For control plants, apply the same volume of the buffer (PBS or sterile water) used to
dissolve the peptides.

Keep the plants under the same growth conditions for the desired incubation period (e.g., 6
to 24 hours) before proceeding with bioassays or gene expression analysis.
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Protocol 2: Insect Bioassay with Spodoptera littoralis

This protocol assesses the anti-herbivore defense induced by prosystemin treatment by
measuring the performance of Spodoptera littoralis larvae.

Materials:

Prosystemin-treated and control tomato plants (from Protocol 1)

Spodoptera littoralis larvae (e.g., second instar)

Petri dishes or ventilated containers

Moist filter paper

Fine brush

Analytical balance

Procedure:

Six hours after treating the plants with prosystemin/peptides, detach the treated leaves.
e Place one treated leaf or leaf disc in each Petri dish lined with moist filter paper.
e Using a fine brush, carefully place one S. littoralis larva into each Petri dish.

o Prepare a sufficient number of replicates for each treatment and control group (e.g., 30
larvae per group).

e Maintain the larvae in a growth chamber under controlled conditions (e.g., 25£1°C).
» Replace the leaves with freshly treated leaves daily to ensure a consistent food source.
e Monitor the larvae daily and record mortality.

o Measure the weight of each surviving larva every 2-3 days until pupation.
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» Analyze the data by comparing larval survival rates (e.g., using Kaplan-Meier survival
analysis) and larval weight gain (e.g., using t-tests or ANOVA) between treatment and control
groups.

Protocol 3: Fungal Pathogen Bioassay with Botrytis
cinerea

This protocol evaluates the induced resistance to the necrotrophic fungus Botrytis cinerea.

Materials:

Prosystemin-treated and control tomato plants (from Protocol 1)
 Botrytis cinerea culture (e.g., grown on potato dextrose agar, PDA)
e Spore suspension buffer (e.g., 10 mM glucose, 6.7 mM K2HPO4)
e Hemocytometer

o Micropipette and sterile tips

e High-humidity chamber or container

« Digital caliper

Procedure:

» Prepare a spore suspension of B. cinerea by flooding a 7-10 day old culture plate with the
spore suspension buffer and gently scraping the surface.

« Filter the suspension through sterile cheesecloth to remove mycelial fragments.

o Determine the spore concentration using a hemocytometer and adjust to the desired
concentration (e.g., 1 x 10"5 spores/mL).

e Six hours after treating plants with prosystemin/peptides, detach the treated leaves.
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Place 5-10 pL droplets of the spore suspension at multiple points on the adaxial (upper)
surface of each leaf.

Place the inoculated leaves in a high-humidity chamber and incubate at 23+1°C with a 16 h
photoperiod.

Measure the diameter of the developing necrotic lesions at regular intervals (e.g., 3, 5, and 8
days post-inoculation) using a digital caliper.

Compare the lesion sizes between prosystemin-treated and control leaves to determine the
level of induced resistance.

Protocol 4: Quantitative Real-Time PCR (qRT-PCR) for
Defense Gene Expression

This protocol details the measurement of transcript levels for key defense-related genes.
Materials:

Treated and control leaf tissue (from Protocol 1), flash-frozen in liquid nitrogen

RNA extraction kit (e.g., RNeasy Plant Mini Kit) or TRIzol reagent

DNase |

cDNA synthesis kit

SYBR Green gPCR master mix

gRT-PCR instrument

Gene-specific primers (see Table 3)

Procedure:

* RNA Extraction: Harvest leaf tissue at the desired time points post-treatment (e.g., 6 and 24
hours), immediately freeze in liquid nitrogen, and store at -80°C. Extract total RNA using a
commercial kit or a suitable protocol, following the manufacturer's instructions.
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o DNase Treatment: Treat the extracted RNA with DNase | to remove any contaminating

genomic DNA.

o CDNA Synthesis: Synthesize first-strand cDNA from 1-2 pg of total RNA using a cDNA
synthesis kit with oligo(dT) or random primers.

e RT-PCR:

o Prepare the reaction mixture containing SYBR Green master mix, forward and reverse
primers (final concentration of ~0.4 uM each), and diluted cDNA template.

o Perform the gRT-PCR in a real-time thermal cycler using a standard program (e.g., 95°C
for 5 min, followed by 40 cycles of 95°C for 20 s, 58°C for 20 s, and 72°C for 20 s).

o Include a melting curve analysis at the end of the run to verify the specificity of the
amplification.

e Data Analysis:
o Use a stably expressed reference gene (e.g., Actin or EF-10a) for normalization.

o Calculate the relative gene expression using the 2-AACt method, comparing the
expression levels in treated samples to the mock-treated controls.

Table 3: Primer Sequences for gRT-PCR Analysis of Tomato Defense Genes.
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Gene Name

Forward Primer (5'
-3

Reverse Primer (5' -
3)

Citation(s)

Lipoxygenase C GCGGAGTATACCCA TGGTTGAACATCCA 5
(LoxC) TTGGAA GACCAA

Allene Oxide TGGCTTGTTGATCC GGTCCCACTACCAC 5]
Synthase (AQS) AACTGA ATTCCA

Proteinase Inhibitor | GCTAATCCAGCTGC GGTGGAACTGCATT 5]
(Pin 1) AGAAAA TGTTGA

Proteinase Inhibitor I CCCTTTGAGGAGTT TGAACACATGGGTT 5]
(Pin I CGTTGA GAGGAG

Elongation Factor 1a ATTGGAAACGGATAT TCCTTACCTGAACG 5]
(EF-10) GCTCCA CCTGTCA

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application of Prosystemin to Induce Plant Defense
Responses: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1175159/docs#application-of-prosystemin-to-
induce-plant-defense-responses-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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